Cas no 594-19-4 (LITHIUM-2-METHYL-2-PROPANIDE)

• Product Name: LITHIUM-2-METHYL-2-PROPANIDE
• CAS No: 594-19-4
• MF: C₄H₉Li
• MW: 64.0552613735199
• MDL: MFCD00008795
• CID: 38635
• PubChem ID: 24889995
• Update Time: 2025-04-18

LITHIUM-2-METHYL-2-PROPANIDE Chemical and Physical Properties

Names and Identifiers

• LITHIUM-2-METHYL-2-PROPANIDE
• LITHIUM TERT-BUTYL
• T-BULI
• T-BUTYLLITHIUM
• TERT-BUTYLLITHIUM
• (1,1-dimethylethyl)-lithiu
• (1,1-Dimethylethyl)lithium
• (1,1-dimethylethyl)-Lithium
• 1,1-Dimethyl-ethane-lithium
• Lithium,(1,1-dimethylethyl)-
• ButyllithiuminpentaneMslightlycloudyliq
• tert-Butyllithium solution
• TERT-BUTYLLITHIUM SOLUTION, ~1.5 M IN PE NTANE
• TERT-BUTYLLITHIUM SOLUTION IN HEPTANE
• TERT-BUTYLLITHIUM, 1.7M SOLUTION IN PENT
• Nominally1.5Minn-Pentane
• packagedunderArgoninresealableChemSealbottles
• tert-Butyllithium,nominally1.5Minn-pentane
• TERT-BUTYLLITHIUM 1.7 M IN PENTANE
• 2-Biphenyl-3'-fluoro-carboxylic acid
• lithium,2-methylpropane
• T-C4H9LI
• tert-Butyllithium, 1.3 M solution in Pentane, SpcSeal
• tert-Butyllithium, 1.3M in Pentane,in resealable bottle
• tert-Butyllithium,1.3M in pentane
• 1.3 M solution in pentane, MkSeal
• tert-Butyllithium [1.6M solution in pentane]
• tertbutyl lithium
• t-Butyllitium
• tert.butyllithium
• Tert butyllithium
• tert-butyllitium
• tert-butyl lithium
• Tert. butyllithium
• tertiary-butyl lithium
• Lithium, (1,1-dimethylethyl)-
• tert.-butyllithium
• tert. butyl lithium
• AKOS009107207
• t-Bu-Li
• Tert.butyl lithium
• tert-buty lithium
• lithium;2-methylpropane
• EINECS 209-831-5
• tert.butyl-lithium
• t-butyllithum
• tert butyl lithium
• MFCD00008795
• tertiarybutyl lithium
• NS00080260
• tert.-butyl lithium
• 594-19-4
• tertiarybutyllithium
• Q287745
• BKDLGMUIXWPYGD-UHFFFAOYSA-N
• ter-Butyllithium
• AKOS015902110
• FT-0650696
• AMY14889
• tertbutyllithium
• tert-butyl-lithium
• tertiary butyl lithium
• tert-BuLi
• tBuLi
• t-butyllithiurn
• t-butyl lithium
• tertiary-butyllithium
• Tertiary butyllithium
• DTXSID60883457
• t-butyl-lithium
• 1,1-dimethylethyllithium
• UBJFKNSINUCEAL-UHFFFAOYSA-N
• Lithium, (1,1dimethylethyl)
• DTXCID701022987
• 209-831-5

• MDL： MFCD00008795
• Inchi： 1S/C4H9.Li/c1-4(2)3;/h1-3H3;/q-1;+1
• InChI Key： UBJFKNSINUCEAL-UHFFFAOYSA-N
• SMILES： [C-](C)(C)C.[Li+]

Computed Properties

• Exact Mass: 64.08640
• Monoisotopic Mass: 64.086429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: In order to stabilize the commercial properties, it is usually n-pentane solution
• Density: 0.652
• Boiling Point: 36-40 °C
• Flash Point: -49 ºC
• PSA: 0.00000
• LogP: 1.75410
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Soluble in n-pentane, etc. soluble in hydrocarbon and ether solvents

LITHIUM-2-METHYL-2-PROPANIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H250,H260,H304,H314,H336,H411
• Warning Statement： P210,P222,P223,P231+P232,P370+P378,P422
• Hazardous Material transportation number：UN 3394 4.2/PG 1
• WGK Germany：2
• Hazard Category Code： R11;R15;R17;R34;R51/53;R65;R66;R67
• Safety Instruction： S26-S36/37/39-S43-S45-S62-S61-S16
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：I
• TSCA：Yes
• Packing Group：I
• Hazard Level：4.3
• Risk Phrases：R11; R15; R17; R34; R51/53; R65; R66; R67
• Packing Group：I
• Safety Term：4.3
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents